Cas no 5733-87-9 (Ethyl1-benzyl-5-oxopyrrolidine-3-carboxylate)

Ethyl1-benzyl-5-oxopyrrolidine-3-carboxylate structure
5733-87-9 structure
Product Name:Ethyl1-benzyl-5-oxopyrrolidine-3-carboxylate
CAS No:5733-87-9
MF:C14H17NO3
MW:247.289684057236
CID:46131
PubChem ID:12896001
Update Time:2025-09-19

Ethyl1-benzyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-benzyl-5-oxopyrrolidine-3-carboxylate
    • 1-benzyl-5-oxopyrrolidine-3-carboxamide
    • 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(phenylmethyl)-, ethyl ester
    • 1-Benzyl-2-pyrrolidon-4-carbonsaeure-ethylester
    • 1-benzyl-3-(ethoxycarbonyl)-5-pyrrolidinone
    • 1-Benzyl-3-ethoxycarbonyl-pyrrolidon-(5)
    • 1-Benzyl-5-oxo-pyrrolidin-3-carbonsaeure-aethylester
    • 1-benzyl-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester
    • I01-9364
    • ETHYL1-BENZYL-5-OXOPYRROLIDINE-3-CARBOXYLATE
    • AKOS005132886
    • FT-0714848
    • DTXSID20512498
    • 5733-87-9
    • A831399
    • DB-014780
    • Ethyl1-benzyl-5-oxopyrrolidine-3-carboxylate
    • MDL: MFCD11865372
    • Inchi: 1S/C14H17NO3/c1-2-18-14(17)12-8-13(16)15(10-12)9-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3
    • InChI Key: PYAXFXNAKPDEPV-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CC(N(CC2C=CC=CC=2)C1)=O)=O

Computed Properties

  • Exact Mass: 247.12100
  • Monoisotopic Mass: 247.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6Ų
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.2

Experimental Properties

  • PSA: 46.61000
  • LogP: 1.53610

Ethyl1-benzyl-5-oxopyrrolidine-3-carboxylate Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

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